Cas no 2228495-68-7 (3-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-3-ylpropanoic acid)

• Product Name: 3-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-3-ylpropanoic acid
• CAS No: 2228495-68-7
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 6561289
• PubChem ID: 165832382
• Update Time: 2025-05-21

3-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-3-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-3-ylpropanoic acid
• 2228495-68-7
• EN300-1736967
• 3-[5-(methoxycarbonyl)-1-methyl-1H-pyrrol-3-yl]propanoic acid

• Inchi： 1S/C10H13NO4/c1-11-6-7(3-4-9(12)13)5-8(11)10(14)15-2/h5-6H,3-4H2,1-2H3,(H,12,13)
• InChI Key： WJPRKMWESZKIOX-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(=CN1C)CCC(=O)O)=O

Computed Properties

• Exact Mass: 211.08445790g/mol
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-3-ylpropanoic acid

Recent Advances in the Study of 3-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-3-ylpropanoic acid (CAS: 2228495-68-7)

The compound 3-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-3-ylpropanoic acid (CAS: 2228495-68-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrole-based structure, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacokinetic properties.

One of the key findings from the latest research is the compound's ability to modulate specific signaling pathways involved in inflammation and cell proliferation. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-3-ylpropanoic acid exhibits potent inhibitory effects on NF-κB, a transcription factor central to inflammatory responses. This suggests its potential as a lead compound for developing novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent investigations have highlighted the compound's anticancer potential. A preclinical study conducted by researchers at the University of Cambridge revealed that the molecule induces apoptosis in certain cancer cell lines by disrupting mitochondrial function. The study, which utilized high-throughput screening and molecular docking techniques, identified specific interactions between the compound and key proteins involved in cell death pathways.

The synthesis of 3-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-3-ylpropanoic acid has also been a focus of recent research. A team at MIT developed a more efficient and scalable synthetic route, reducing the number of steps and improving overall yield. This advancement is critical for facilitating further pharmacological studies and potential commercialization.

Despite these promising developments, challenges remain. For example, the compound's solubility and bioavailability need further optimization to enhance its therapeutic efficacy. Ongoing research is exploring various formulation strategies, including nanoparticle-based delivery systems, to address these limitations.

In conclusion, 3-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-3-ylpropanoic acid (CAS: 2228495-68-7) represents a promising candidate for drug development, with demonstrated anti-inflammatory and anticancer activities. Continued research into its mechanisms, synthetic optimization, and formulation will be essential to unlocking its full therapeutic potential.